Cas no 84657-20-5 (2-chloro-4-methoxy-5-methylbenzyl chloride)

• Product Name: 2-chloro-4-methoxy-5-methylbenzyl chloride
• CAS No: 84657-20-5
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 2122019
• PubChem ID: 68895586
• Update Time: 2025-04-21

2-chloro-4-methoxy-5-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methoxy-5-methylbenzyl chloride
• 84657-20-5
• SCHEMBL4056315
• DB-330103

• Inchi： 1S/C9H10Cl2O/c1-6-3-7(5-10)8(11)4-9(6)12-2/h3-4H,5H2,1-2H3
• InChI Key： VHSGAKPAVNCQMA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1CCl)OC

Computed Properties

• Exact Mass: 204.0108703Da
• Monoisotopic Mass: 204.0108703Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų